N-(4-chlorophenyl)-2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[6-oxo-5-(4-propan-2-ylphenyl)sulfonyl-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H20ClN3O4S2/c1-13(2)14-3-9-17(10-4-14)31(28,29)18-11-23-21(25-20(18)27)30-12-19(26)24-16-7-5-15(22)6-8-16/h3-11,13H,12H2,1-2H3,(H,24,26)(H,23,25,27)
• InChI Key: OKMCQESZFDCUIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClN3O4S2
• Molecular Weight: 478.0 g/mol

Description

N-(4-chlorophenyl)-2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O4S2 and its molecular weight is 477.98. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A series of N-substituted derivatives of acetamide, including structures similar to the compound , have been synthesized and characterized. These compounds have been evaluated for their antibacterial and anti-enzymatic potential. Spectral analytical techniques such as IR, EI-MS, 1H NMR, and 13C-NMR have been utilized for structural elucidation, showcasing the compound's role in the development of antibacterial agents (K. Nafeesa et al., 2017).

Antiviral and Antibacterial Activities

Novel heterocyclic derivatives of similar compounds have been synthesized and evaluated for their antiviral and antibacterial activities. The synthesis process and the evaluation of these activities highlight the potential of these compounds in the development of new therapeutic agents against infectious diseases (Zhuo Chen et al., 2010).

Anti-Urease and Antimicrobial Effects

Derivatives containing sulphonylacetamide moieties have been synthesized and assessed for their antibacterial and anti-urease activities. These studies provide insights into the compound's potential applications in addressing bacterial infections and conditions related to urease activity (Mnaza Noreen et al., 2015).

Vibrational Spectroscopic Analysis

The antiviral active molecule closely related to the compound of interest has been characterized to obtain vibrational signatures via Raman and Fourier transform infrared spectroscopy. This analysis offers valuable insights into the compound's structural and stereo-electronic properties, contributing to its potential applications in scientific research (S. J. Jenepha Mary et al., 2022).

Crystal Structure Analysis

Research on similar compounds has provided detailed insights into their crystal structures, highlighting the importance of intramolecular and intermolecular interactions in stabilizing the compound's conformation. This information is crucial for understanding the compound's chemical behavior and potential applications in material science and drug design (S. Subasri et al., 2016).